4-Hydroxy-3-nitrobenzyl alcohol
Overview
Description
4-Hydroxy-3-nitrobenzyl alcohol is a chemical compound with the molecular formula C7H7NO4 . It is a bright yellow to light brown powder . This compound is a natural product found in Phidolopora pacifica and Pyricularia oryzae .
Synthesis Analysis
This compound can be synthesized from 4-Hydroxy-3-nitrobenzoic acid .
Molecular Structure Analysis
The molecular weight of this compound is 169.1348 . The IUPAC Standard InChI is InChI=1S/C7H7NO4/c9-4-5-1-2-7(10)6(3-5)8(11)12/h1-3,9-10H,4H2 .
Chemical Reactions Analysis
This compound is used in the preparation of monoclonal IgG4 anti-human MET antibody and drug conjugates for cancer therapy .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 169.13 g/mol . It is a bright yellow to light brown powder . The compound has a topological polar surface area of 86.3 Ų .
Scientific Research Applications
Biochemistry Research
4-Hydroxy-3-nitrobenzyl alcohol: is utilized in biochemistry for studying enzyme kinetics and mechanisms. It serves as a substrate for cytosolic alcohol dehydrogenase , an enzyme that plays a crucial role in metabolic processes. Its nitro group can be reduced, making it a valuable compound for probing redox reactions within biological systems.
Organic Synthesis
In organic chemistry, This compound is a versatile intermediate. It’s used in the synthesis of complex molecules due to its reactive hydroxyl and nitro groups. These functionalities allow it to undergo various chemical transformations, such as reductions and condensation reactions, essential for building more complex structures .
Analytical Chemistry
This compound is significant in analytical chemistry, particularly in mass spectrometry as a matrix substance during fast-atom bombardment . It helps in the ionization and analysis of other compounds, which is critical for identifying and quantifying substances within a sample.
Pharmaceutical Research
This compound: has potential applications in pharmaceutical research. It’s used in the preparation of monoclonal antibodies and drug conjugates for cancer therapy . Its ability to link with other molecules makes it a candidate for designing targeted medication delivery systems.
Safety and Hazards
This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It has been associated with acute oral toxicity, skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure). The target organs affected are the respiratory system .
Mechanism of Action
Target of Action
It is known that alcohols can interact with a variety of biological targets, including enzymes and cell membranes .
Mode of Action
Alcohols generally react with a hydrogen halide, producing an alkyl halide and water . The reaction is acid-catalyzed and alcohols react with the strongly acidic hydrogen halides HCl, HBr, and HI .
Biochemical Pathways
Alcohols can be involved in various biochemical reactions, including conversion into alkyl halides, tosylates, dehydration to yield alkenes, and conversion into esters .
Result of Action
It is known that the reaction of alcohols with hydrogen halides results in the production of an alkyl halide and water .
Action Environment
Factors such as ph, temperature, and the presence of other substances can potentially affect the action of alcohols .
properties
IUPAC Name |
4-(hydroxymethyl)-2-nitrophenol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7NO4/c9-4-5-1-2-7(10)6(3-5)8(11)12/h1-3,9-10H,4H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IMLGJYRKLCMJPI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1CO)[N+](=O)[O-])O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70194642 |
Source
|
| Record name | 4-Hydroxy-3-nitrobenzyl alcohol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70194642 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
169.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
41833-13-0 |
Source
|
| Record name | 4-Hydroxy-3-nitrobenzyl alcohol | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0041833130 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 4-Hydroxy-3-nitrobenzyl alcohol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70194642 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 41833-13-0 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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